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Compound of Interest

Compound Name: Propane-1-sulfinyl chloride

CAS No.: 23267-68-7

Cat. No.: B1281219 Get Quote

Executive Summary
Propane-1-sulfinyl chloride (

) is a highly reactive, electrophilic organosulfur intermediate used primarily for the introduction
of the propylsulfinyl moiety into organic scaffolds.[1] Unlike its more stable sulfonyl analog (

), the sulfinyl chloride is thermally labile and moisture-sensitive, requiring specific low-
temperature handling protocols.[1]

This guide details the synthesis, stabilization, and divergent reactivity of propane-1-sulfinyl
chloride. It specifically addresses its dual utility: as an electrophile for sulfinamide/sulfoxide

synthesis and as a precursor for propanethial S-oxide (the lachrymatory factor of onions) via

base-mediated elimination.[1]

Part 1: Chemical Identity & Properties[2][3]
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Property Data

CAS Number 23267-68-7

IUPAC Name Propane-1-sulfinyl chloride

Molecular Formula

Molecular Weight 126.61 g/mol

Physical State Yellowish liquid (at low temp); pungent odor

Stability

Unstable at Room Temperature.

Disproportionates to sulfonyl/sulfenyl chlorides.

[1]

Storage Store at -20°C or below under Argon/Nitrogen.

Reactivity Class
Hard/Soft Electrophile (Sulfur center); Moisture

Sensitive.[1]

Structural Considerations
The sulfur atom in propane-1-sulfinyl chloride is in the +4 oxidation state and possesses a

lone pair, making the molecule chiral (pyramidal geometry). While typically synthesized as a

racemate, its substitution reactions (e.g., with alcohols or amines) often proceed with high

stereospecificity (inversion of configuration) if a resolved precursor or chiral auxiliary is used.

Part 2: Synthesis Protocol (Douglass-Norton
Method)[2]
The most authoritative method for synthesizing alkanesulfinyl chlorides is the chlorinolysis of

disulfides in the presence of acetic anhydride. This method avoids the formation of free HCl,

which catalyzes decomposition.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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